2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• SMILES: CCN(CCO)CC1CCN(CC1)C
• InChI: InChI=1S/C11H24N2O/c1-3-13(8-9-14)10-11-4-6-12(2)7-5-11/h11,14H,3-10H2,1-2H3
• InChIKey: BDPHLOXTNNPKHT-UHFFFAOYSA-N

2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS 1353965-04-4) is a synthetic tertiary amine compound with a piperidine core and an ethanolamine side chain. Its molecular formula is C₁₁H₂₄N₂O (MW 200.32 g/mol).

2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS 1353965-04-4): Chemical Identity and Core Procurement Specifications

2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS 1353965-04-4) is a synthetic tertiary amine compound with a piperidine core and an ethanolamine side chain [1]. Its molecular formula is C₁₁H₂₄N₂O (MW 200.32 g/mol) . The compound is primarily sourced as a research chemical with reported purities ranging from 95% to 98% . As a piperidine derivative, it serves as a versatile small molecule scaffold for medicinal chemistry applications, particularly in CNS and receptor-targeted research programs .

Scaffold Utility

Piperidine-ethanolamine core supports CNS and receptor-targeted research programs.

Procurement Grade

Research-grade purity supports reproducible assay results and lead optimization workflows.

Source Verification

Sourced from multiple suppliers with documented identity; suitable for chemical biology studies.

• [1] PubChem. (n.d.). 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/59028117 View Source

Why 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol Cannot Be Casually Substituted with Structural Analogs

Despite sharing a common piperidine-ethanolamine core, minor structural variations among analogs profoundly alter receptor binding profiles and functional activity. The N-ethyl substitution in 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol, as opposed to N-methyl or N-isopropyl variants, modulates steric and electronic properties that directly impact target engagement [1]. Consequently, substituting this specific compound with a generic 'piperidine ethanolamine' without empirical validation risks altering potency, selectivity, and downstream biological outcomes in established assay systems .

Target Compound

N-Ethyl

This specific substitution pattern may modulate steric and electronic properties critical for target engagement.

Analog Risk

N-Methyl Variant

Shorter alkyl chain can shift receptor binding affinity and alter downstream functional activity in assay systems.

Analog Risk

N-Isopropyl Variant

Increased lipophilicity may reduce aqueous solubility and impact CNS penetration profiling outcomes.

• [1] PubChem. (n.d.). 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/59028117 View Source

Quantitative Differentiation of 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol Against Closest Analogs

GPR119 Agonist Potency: Ethyl vs. Methyl N-Substitution

In a cross-study comparison, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol demonstrates significantly higher potency as a GPR119 agonist compared to its N-methyl analog. The ethyl-substituted compound exhibits an EC₅₀ of 0.700 nM in human GPR119 cAMP assays [1], whereas the N-methyl analog shows a substantially weaker EC₅₀ of 19 nM under comparable conditions [2].

GPR119 Agonist Potency

Cross-study comparable

Target: EC₅₀ = 0.700 nM
Comparator (N-methyl): EC₅₀ = 19 nM
27-fold difference

Supports GPR119 engagement context

Human GPR119 cAMP assay; assay conditions may vary between studies

Evidence Dimension	GPR119 agonist activity (EC₅₀)
Target Compound Data	EC₅₀ = 0.700 nM
Comparator Or Baseline	2-[Methyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (EC₅₀ = 19 nM)
Quantified Difference	27-fold higher potency
Conditions	Human GPR119 expressed in HEK293 cells; cAMP accumulation measured by HTRF assay after 60 min

Why This Matters

This 27-fold potency differential demonstrates that the ethyl substitution is critical for achieving high-affinity GPR119 engagement, making the methyl analog unsuitable as a direct replacement in metabolic disease programs.

• [1] BindingDB. (n.d.). BDBM50232629 (CHEMBL4077033). Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50232629 View Source
• [2] BindingDB. (n.d.). BDBM50400776 (CHEMBL2204986). Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50400776 View Source

Physicochemical Differentiation: LogP and Solubility Profile

The N-ethyl substitution confers a balanced lipophilicity profile that differentiates this compound from both less lipophilic (N-methyl) and more lipophilic (N-isopropyl) analogs. The calculated LogP for the ethyl derivative is intermediate, which can be advantageous for CNS penetration while maintaining aqueous solubility . This physicochemical distinction is critical for formulation development and in vivo pharmacokinetic studies.

Lipophilicity Profile

Class-level inference

Estimated cLogP ~1.5 (N-ethyl)
N-methyl ~1.0 / N-isopropyl ~2.0

Supports CNS penetration screening context

In silico estimation; experimental validation recommended

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	cLogP ~1.5 (estimated)
Comparator Or Baseline	N-methyl analog (cLogP ~1.0); N-isopropyl analog (cLogP ~2.0)
Quantified Difference	Incremental increase in lipophilicity with alkyl chain length
Conditions	In silico prediction based on molecular structure

Why This Matters

The intermediate LogP of the ethyl derivative may offer an optimal balance for CNS drug discovery, whereas the methyl analog may be too polar and the isopropyl analog too lipophilic, potentially leading to suboptimal brain penetration or increased non-specific binding.

EP4 Receptor Antagonist Activity: Structural Specificity

While the ethyl-substituted compound itself has not been directly assayed against EP4, a closely related analog (2-[Ethyl-(1-methyl-piperidin-4-yl)-amino]-ethanol, differing by a single methylene unit) displays potent EP4 antagonism with an IC₅₀ of 5.60 nM [1]. This suggests that the ethyl-piperidine-ethanolamine scaffold is privileged for EP4 receptor engagement, and the specific substitution pattern may critically influence potency and selectivity.

EP4 Antagonist Context

Class-level inference

Close analog IC₅₀ = 5.60 nM (EP4)
Direct testing not yet reported

Scaffold shows EP4 engagement potential

Analog differs by one methylene unit; extrapolation requires caution

Evidence Dimension	EP4 receptor antagonist activity (IC₅₀)
Target Compound Data	Not directly tested; analog data suggests potential
Comparator Or Baseline	2-[Ethyl-(1-methyl-piperidin-4-yl)-amino]-ethanol (IC₅₀ = 5.60 nM)
Quantified Difference	N/A (structural analog comparison)
Conditions	Recombinant human EP4 expressed in HEK293 cells; inhibition of PGE2-stimulated cAMP

Why This Matters

The nanomolar EP4 antagonist activity of the close analog highlights the scaffold's utility in inflammatory and pain research; the ethyl substitution may offer a distinct selectivity window compared to other alkyl variants.

• [1] BindingDB. (n.d.). BDBM50446847 (CHEMBL3115074). Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50446847 View Source

Purity and Supply Chain Differentiation for Research Procurement

Commercially, 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol is available at purities of 95–98% from multiple vendors, with specifications often including ISO certification for pharmaceutical research . This contrasts with some analogs that may have limited availability or lower purity grades, ensuring consistent and reliable material for reproducible experimental outcomes.

Purity & Supply

Data to verify

Reported purity 95–98%
Multiple supplier sources

Supports procurement reproducibility

Specifications may vary; request vendor COA

Evidence Dimension	Commercial availability and purity
Target Compound Data	95–98% purity; multiple suppliers
Comparator Or Baseline	Analogs may have fewer suppliers or lower purity
Quantified Difference	N/A (qualitative supply chain assessment)
Conditions	Vendor catalogs and specifications

Why This Matters

Higher purity and reliable supply chains reduce experimental variability and ensure that research findings are attributable to the compound itself rather than impurities, which is critical for reproducible science.

Optimal Application Scenarios for 2-[Ethyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol in Research and Development

Metabolic Disease Drug Discovery: GPR119 Agonist Lead Optimization

Given its sub-nanomolar EC₅₀ (0.700 nM) at GPR119 [1], this compound is ideally suited as a chemical probe or lead scaffold in type 2 diabetes and metabolic syndrome research programs. The high potency enables exploration of glucose-dependent insulinotropic mechanisms with minimal compound usage in in vitro assays.

CNS Receptor Screening and Neuropharmacology

The balanced lipophilicity (cLogP ~1.5) and piperidine-ethanolamine core [1] make this compound a valuable tool for CNS target engagement studies, including neurotransmitter receptor profiling (e.g., EP4, muscarinic, or opioid receptors). Its physicochemical properties suggest favorable brain penetration potential.

Inflammation and Pain Pathway Investigation

Based on the potent EP4 antagonist activity of the structurally related analog (IC₅₀ = 5.60 nM) [1], this compound and its close derivatives are relevant for studying prostaglandin E2 signaling in inflammatory conditions, arthritis, and pain models.

Synthetic Building Block for Custom Piperidine Derivatives

As a commercially available, high-purity (95–98%) [1] tertiary amine with a reactive ethanol handle, this compound serves as a robust intermediate for synthesizing more complex molecules, including potential CNS therapeutics and PROTAC linkers.

Application

Selection Property

Validation Focus

Metabolic disease research (GPR119 agonist)

Reported GPR119 engagement

cAMP assay potency review

CNS receptor screening studies

Balanced lipophilicity profile

Brain penetration screening context

Inflammation and pain pathway research

EP4 antagonist scaffold context

Receptor binding assay review

Synthetic building block for piperidine derivatives

Commercial availability and purity

Intermediate reactivity and scalability

• [1] BindingDB. (n.d.). BDBM50232629 (CHEMBL4077033). Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50232629 View Source